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Compound of Interest

Compound Name: 11-Cyanoundecyltrimethoxysilane

Cat. No.: B1260658

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 11-Cyanoundecyltrimethoxysilane, a versatile organosilane compound. This
document is intended to serve as a valuable resource for researchers, scientists, and
professionals in drug development and materials science, offering detailed information on its
characteristics, experimental protocols, and key applications.

Core Chemical and Physical Properties

11-Cyanoundecyltrimethoxysilane, with the CAS number 253788-37-3, is a bifunctional
molecule featuring a terminal nitrile group and a trimethoxysilyl group.[1][2] This unique
structure allows it to act as a surface modifying agent and a coupling agent in a variety of
applications. Its key physicochemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C15H31NO3Si [1112]
Molecular Weight 301.5 g/mol [1][2]

CAS Number 253788-37-3 [11[2]
Boiling Point 160 °C at 1 mmHg [2]

Density 0.933 g/cm? [2]
Refractive Index 1.4394 [2]

Melting Point Not available

Solubility Information not available

Reactivity and Stability

The reactivity of 11-Cyanoundecyltrimethoxysilane is primarily dictated by its two functional
groups: the trimethoxysilyl group and the terminal cyano (nitrile) group.

Hydrolysis and Condensation of the Trimethoxysilyl Group: The trimethoxysilyl end of the
molecule readily undergoes hydrolysis in the presence of water to form silanol groups (-Si-OH).
These silanol groups can then condense with hydroxyl groups on the surface of various
substrates (e.g., glass, silicon wafers, metal oxides) to form stable covalent Si-O-substrate
bonds. They can also self-condense with other silanol groups to form a cross-linked
polysiloxane network. This process is the basis for the formation of self-assembled monolayers
(SAMS).

Reactions of the Cyano Group: The terminal nitrile group is a versatile functional handle that
can participate in various chemical transformations. Notably, it can react with alkynes in a
thermally activated 1,3-dipolar cycloaddition, a type of “click chemistry" reaction, to form a
tetrazole linkage. This specific reactivity makes it valuable for the covalent immobilization of
molecules containing alkyne groups.

The stability of 11-Cyanoundecyltrimethoxysilane is generally good under anhydrous
conditions. However, it is sensitive to moisture due to the hydrolyzable trimethoxysilyl group.
Therefore, it should be stored in a dry, inert atmosphere.
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Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 11-
Cyanoundecyltrimethoxysilane are not readily available in the public domain. However,
general procedures for the synthesis of similar long-chain functionalized alkoxysilanes typically
involve the hydrosilylation of an unsaturated nitrile with a trimethoxysilane in the presence of a
platinum catalyst. Purification is usually achieved by vacuum distillation.

Formation of Self-Assembled Monolayers (SAMs) on a
Silicon Wafer

The following is a general procedure for the formation of a 11-Cyanoundecyltrimethoxysilane
SAM on a silicon wafer, adapted from established protocols for similar organosilanes.

Materials:

Silicon wafers

e 11-Cyanoundecyltrimethoxysilane

e Anhydrous toluene (or other suitable anhydrous solvent)

e Piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide -
EXTREME CAUTION IS ADVISED)

e Deionized water

o Ethanol

e Nitrogen gas

Procedure:

e Substrate Cleaning:

o Immerse the silicon wafers in piranha solution for 15-30 minutes to remove organic
residues and create a hydrophilic, hydroxylated surface. Warning: Piranha solution is
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extremely corrosive and reactive. Handle with extreme care in a fume hood with
appropriate personal protective equipment.

o Rinse the wafers thoroughly with deionized water.
o Rinse with ethanol.

o Dry the wafers under a stream of dry nitrogen gas.

o Silanization:

o Prepare a dilute solution (e.g., 1-5 mM) of 11-Cyanoundecyltrimethoxysilane in
anhydrous toluene in a glovebox or under an inert atmosphere to minimize exposure to
moisture.

o Immerse the cleaned and dried silicon wafers in the silane solution.

o Allow the reaction to proceed for several hours (e.g., 2-24 hours) at room temperature or
slightly elevated temperature. The reaction time can be optimized to achieve a well-
ordered monolayer.

o Remove the wafers from the solution.
e Rinsing and Curing:

o Rinse the wafers sequentially with fresh toluene and then ethanol to remove any
physisorbed silane molecules.

o Dry the wafers under a stream of dry nitrogen.

o To promote the formation of a stable, cross-linked monolayer, the coated wafers can be
cured by baking at an elevated temperature (e.g., 100-120 °C) for a short period (e.g., 30-
60 minutes).

Logical Workflow for SAM Formation:
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Substrate Cleaning Silanization Post-Treatment

Piranha Solution Treatment |—>| DI Water Rinse |—>| Ethanol Rinse |—>| Nitrogen Drying |—>| Immersion in Silane Solution |—>| Incubation |—>| Solvent Rinse |—>| Nitrogen Drying |—>| Baking/Curing |

Click to download full resolution via product page

Caption: Workflow for the formation of a self-assembled monolayer.

Spectroscopic Data

Detailed experimental spectra for 11-Cyanoundecyltrimethoxysilane are not widely
published. Researchers should expect to perform their own analytical characterization. The
following provides an overview of the expected spectral features based on the molecule's
structure.

4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¢ H NMR: The proton NMR spectrum is expected to show a characteristic singlet for the
methoxy protons (-OCHs) around 3.5 ppm. The long alkyl chain will exhibit a series of
multiplets in the aliphatic region (approx. 0.6-2.5 ppm). The methylene group adjacent to the
silicon atom and the methylene group adjacent to the nitrile group will have distinct chemical
shifts.

e 13C NMR: The carbon NMR spectrum will show a peak for the methoxy carbons around 50
ppm. The carbons of the alkyl chain will appear in the range of approximately 14-33 ppm.
The carbon of the nitrile group will be observed further downfield, typically in the range of
115-125 ppm.

4.2. Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum is a valuable tool for confirming the presence of the key functional groups:

o C=N stretch: A sharp, medium-intensity absorption band around 2245 cm~! is characteristic
of the nitrile group.
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e Si-O-C stretch: Strong absorption bands in the region of 1080-1190 cm~* are indicative of
the Si-O-C linkages of the trimethoxysilyl group.

e C-H stretch: Strong bands in the 2850-2960 cm~! region correspond to the C-H stretching
vibrations of the long alkyl chain.

4.3. Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak (M*) and characteristic fragmentation
patterns. High-resolution mass spectrometry can be used to confirm the elemental composition.

Applications in Research and Development

The unique bifunctional nature of 11-Cyanoundecyltrimethoxysilane makes it a valuable tool
in various fields, particularly in surface science and biotechnology.

Surface Modification and Self-Assembled Monolayers
(SAMs)

As detailed in the experimental protocol, this silane is used to create well-defined SAMs on a
variety of substrates. The terminal nitrile groups of the SAM can then be used to further
functionalize the surface, for example, by attaching biomolecules or other organic moieties.
This allows for the precise tailoring of surface properties such as wettability, adhesion, and
biocompatibility.

Biosensor Fabrication

11-Cyanoundecyltrimethoxysilane is employed in the fabrication of biosensors. The silane is
used to functionalize the surface of a transducer (e.g., an electrode or a silicon nanowire). The
terminal nitrile groups can then be used to covalently immobilize biorecognition elements such
as antibodies, enzymes, or DNA probes. This provides a stable and oriented attachment of the
biological component, which is crucial for the sensitivity and specificity of the biosensor.

Signaling Pathway for a Generic Biosensor:
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Caption: Generic signaling pathway in a biosensor.

Safety and Handling

11-Cyanoundecyltrimethoxysilane should be handled with care in a well-ventilated area,
preferably in a fume hood. It is advisable to wear appropriate personal protective equipment,
including gloves and safety glasses. The compound is sensitive to moisture and should be
stored under an inert atmosphere to prevent degradation. For detailed safety information, refer
to the manufacturer's Safety Data Sheet (SDS).

This technical guide provides a foundational understanding of 11-
Cyanoundecyltrimethoxysilane. For specific applications, further optimization of experimental
conditions and thorough characterization are recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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